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Compound of Interest

Compound Name: Phenanthrene-[U-13C]

Cat. No.: B1146099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control, analytical

methodologies, and relevant biological pathways associated with Phenanthrene-[U-13C]. The

information presented herein is essential for ensuring the accuracy and reliability of research

data in studies involving this isotopically labeled compound.

Quantitative Data Summary
The following tables summarize the key quantitative data for a representative batch of

Phenanthrene-[U-13C].

Table 1: Product Identification and Physical Properties
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Parameter Specification

Chemical Name Phenanthrene-[U-13C]

CAS Number 1189955-53-0 (for 13C6 variant)[1][2]

Molecular Formula ¹³C₁₄H₁₀

Molecular Weight 192.14 g/mol

Appearance White to off-white solid

Melting Point 98-100 °C

Boiling Point 340 °C

Table 2: Quality Control and Purity Analysis

Analytical Test Method Result

Chemical Purity HPLC-UV ≥98%[1]

Isotopic Enrichment GC-MS ≥99 atom % ¹³C[3]

Residual Solvents Headspace GC Conforms to specification

Elemental Analysis Combustion Analysis Conforms to theoretical values

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

2.1. Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

This method is used to assess the chemical purity of the Phenanthrene-[U-13C] lot by

separating it from any unlabeled phenanthrene and other organic impurities.

Instrumentation: A standard HPLC system equipped with a UV detector is employed.

Column: A C18 reversed-phase column (e.g., ZORBAX Eclipse PAH column) is typically

used for the separation of polycyclic aromatic hydrocarbons (PAHs).[4]
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Mobile Phase: A gradient of acetonitrile and water is commonly used. The gradient program

is optimized to ensure baseline separation of phenanthrene from potential impurities.

Injection Volume: 10 µL of a sample solution in acetonitrile.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 254 nm.

Quantification: The purity is determined by calculating the area percentage of the

Phenanthrene-[U-13C] peak relative to the total peak area of all components in the

chromatogram.

2.2. Determination of Isotopic Enrichment by Gas Chromatography-Mass Spectrometry (GC-

MS)

This protocol is designed to determine the isotopic enrichment of ¹³C in the labeled

phenanthrene.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A capillary column suitable for PAH analysis (e.g., DB-5ms) is used.

Injector: Split/splitless injector, operated in splitless mode. The injector temperature is

maintained at 250°C.[2]

Oven Program: The column temperature is programmed to start at a lower temperature (e.g.,

120°C) and ramp up to a final temperature (e.g., 300°C) to ensure good separation.[2]

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: Operated in electron ionization (EI) mode. The mass spectrum of the

eluting phenanthrene peak is recorded.

Data Analysis: The isotopic enrichment is calculated by analyzing the ion cluster around the

molecular ion peak. The relative intensities of the ions corresponding to the fully ¹³C-labeled

phenanthrene (m/z 192) and any lower mass isotopologues are used to determine the atom

percent of ¹³C.
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Visualizations: Workflows and Biological Pathways
3.1. Analytical Workflow for Phenanthrene-[U-13C] Quality Control

The following diagram illustrates the general workflow for the quality control analysis of a batch

of Phenanthrene-[U-13C].

Analytical workflow for Phenanthrene-[U-13C] QC.

3.2. Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

Phenanthrene is a polycyclic aromatic hydrocarbon (PAH) that can interact with the Aryl

Hydrocarbon Receptor (AhR) signaling pathway. This pathway is crucial in the metabolism of

xenobiotics and is a key area of study in toxicology and drug development.[3]

Simplified Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1146099?utm_src=pdf-body
https://www.benchchem.com/product/b1146099?utm_src=pdf-body
https://www.benchchem.com/product/b1146099?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4278532/
https://www.benchchem.com/product/b1146099?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/pdf/10.1021/ac0509354?ref=article_openPDF
https://academic.oup.com/jat/article-pdf/29/3/175/2230306/29-3-175.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4278532/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4278532/
https://www.agilent.com/cs/library/applications/5989-7953EN.pdf
https://www.benchchem.com/product/b1146099#phenanthrene-u-13c-certificate-of-analysis
https://www.benchchem.com/product/b1146099#phenanthrene-u-13c-certificate-of-analysis
https://www.benchchem.com/product/b1146099#phenanthrene-u-13c-certificate-of-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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